Cas no 1526518-25-1 (1,4-Dichloro-2-(2,2-dimethoxyethylsulfanyl)benzene)

1,4-Dichloro-2-(2,2-dimethoxyethylsulfanyl)benzene structure

1526518-25-1 structure

Product Name:1,4-Dichloro-2-(2,2-dimethoxyethylsulfanyl)benzene

CAS No:1526518-25-1

Molecular Formula:C₁₀H₁₂Cl₂O₂S

Molecular Weight:267.172080039978

CID:5251672

1,4-Dichloro-2-(2,2-dimethoxyethylsulfanyl)benzene Properties

Names and Identifiers

- 1,4-dichloro-2-[(2,2-dimethoxyethyl)sulfanyl]benzene
- 1,4-Dichloro-2-(2,2-dimethoxyethylsulfanyl)benzene
- InChIKey： BGLQWASVTIESTO-UHFFFAOYSA-N
- Inchi： 1S/C10H12Cl2O2S/c1-13-10(14-2)6-15-9-5-7(11)3-4-8(9)12/h3-5,10H,6H2,1-2H3
- SMILES： ClC1C=CC(=CC=1SCC(OC)OC)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 5
Heavy Atom Count: 15
Complexity: 179
XLogP3: 3.6
Topological Polar Surface Area: 43.8

1,4-Dichloro-2-(2,2-dimethoxyethylsulfanyl)benzene Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-395059-0.05g	1,4-dichloro-2-[(2,2-dimethoxyethyl)sulfanyl]benzene	1526518-25-1		0.05g	$612.0

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